Cas no 77108-40-8 (2-(4-Fluorophenyl)ethanesulfonic acid)

• Product Name: 2-(4-Fluorophenyl)ethanesulfonic acid
• CAS No: 77108-40-8
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 562890
• Update Time: 2025-06-23

2-(4-Fluorophenyl)ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Troponin I
• Troponin I, Human Heart
• Tn-I
• 2-(4-fluorophenyl)ethanesulfonic acid
• 4-fluoroBenzeneethanesulfonic acid
• 2-(4-fluorophenyl)ethanesulfonicacid
• 9512AE
• 2-(4-Fluorophenyl)ethane-1-sulfonic acid
• A9765
• troponin I from human heart
• Recombinant Human Cardiac Troponin-I
• TroponinI from human heart,Tn-I
• HCTNL
• TROPONIN I-SKELETAL, HUMAN
• TROPONIN I (CARDIAC)
• TROPONIN I-CARDIAC, HUMAN
• 2-(4-Fluorophenyl)ethanesulfonic acid

• MDL： MFCD00213059
• Inchi： 1S/C8H9FO3S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2,(H,10,11,12)
• InChI Key： PNIKRMYUGJUQJV-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)F)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Lyophilized powder

2-(4-Fluorophenyl)ethanesulfonic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenyl)ethanesulfonic acid

2-(4-Fluorophenyl)ethanesulfonic Acid: A Comprehensive Overview

2-(4-Fluorophenyl)ethanesulfonic acid (CAS No. 77108-40-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, often abbreviated as FESA (4-fluoroethylsulfonic acid), is characterized by its unique chemical structure, which combines a fluorophenyl group with an ethanesulfonic acid moiety. The molecule's structure lends it versatile properties, making it a valuable component in various applications.

The chemical structure of 2-(4-Fluorophenyl)ethanesulfonic acid is defined by a benzene ring substituted with a fluorine atom at the para position. This fluorine substitution is crucial as it imparts electronic effects that influence the compound's reactivity and stability. The ethanesulfonic acid group attached to the benzene ring introduces acidic properties, making the compound suitable for applications requiring proton-donating capabilities. Recent studies have highlighted the importance of this structure in modulating the physical and chemical properties of related compounds.

One of the most notable applications of 2-(4-Fluorophenyl)ethanesulfonic acid is in the field of drug discovery. Researchers have explored its potential as a scaffold for designing bioactive molecules. For instance, its ability to act as a proton shuttle makes it a promising candidate for use in proton-conductive materials, which are critical in fuel cells and other energy storage devices. Furthermore, its fluorinated nature enhances its lipophilicity, a property that is advantageous in drug design for improving bioavailability.

Recent advancements in synthetic chemistry have also brought attention to the synthesis and characterization of 2-(4-Fluorophenyl)ethanesulfonic acid. Traditional methods involve nucleophilic aromatic substitution reactions, but modern approaches leverage more efficient catalytic systems. For example, the use of palladium-catalyzed coupling reactions has enabled the synthesis of this compound with higher yields and improved purity. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for such compounds.

In terms of biological activity, 2-(4-Fluorophenyl)ethanesulfonic acid has shown potential as an anticancer agent. Preclinical studies indicate that it may inhibit key enzymes involved in cancer cell proliferation. Additionally, its sulfonic acid group facilitates its solubility in aqueous media, which is essential for pharmacokinetic studies. These findings highlight the compound's role as a lead molecule in drug development pipelines.

The environmental impact of 2-(4-Fluorophenyl)ethanesulfonic acid has also been a topic of recent research. Studies suggest that it undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 2-(4-Fluorophenyl)ethanesulfonic acid (CAS No. 77108-40-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.